Cas no 1211520-92-1 (3-Fluoro-5-hydroxyisonicotinic acid)

• Product Name: 3-Fluoro-5-hydroxyisonicotinic acid
• CAS No: 1211520-92-1
• MF: C₆H₄FNO₃
• MW: 157.099265098572
• CID: 4905923
• Update Time: 2025-06-11

3-Fluoro-5-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxyisonicotinic acid

• Inchi： 1S/C6H4FNO3/c7-3-1-8-2-4(9)5(3)6(10)11/h1-2,9H,(H,10,11)
• InChI Key： VTBCAJWHLYVTTR-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4

Additional information on 3-Fluoro-5-hydroxyisonicotinic acid

3-Fluoro-5-hydroxyisonicotinic acid: A Comprehensive Overview

3-Fluoro-5-hydroxyisonicotinic acid, also known by its CAS number 1211520-92-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid—a heterocyclic compound with a pyridine ring substituted by a carboxylic acid group. The presence of fluorine and hydroxyl groups in its structure introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-fluoro-5-hydroxyisonicotinic acid consists of a pyridine ring with a carboxylic acid group at position 4, a fluorine atom at position 3, and a hydroxyl group at position 5. This substitution pattern imparts specific reactivity and selectivity to the molecule, which has been exploited in numerous chemical reactions and biological assays. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents.

One of the most notable applications of 3-fluoro-5-hydroxyisonicotinic acid is its role in drug discovery. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with viral replication and cancer progression. For instance, studies published in 2023 have shown that derivatives of this compound can effectively inhibit the activity of certain proteases, making them promising candidates for antiviral therapies. Additionally, its ability to modulate cellular signaling pathways has positioned it as a potential lead compound in oncology research.

The synthesis of 3-fluoro-5-hydroxyisonicotinic acid involves a multi-step process that typically begins with the preparation of isonicotinic acid derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug development. Moreover, the use of microwave-assisted synthesis has significantly streamlined the production process, reducing reaction times and enhancing yield.

In terms of characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 3-fluoro-5-hydroxyisonicotinic acid. These methods provide detailed insights into the molecular composition and stereochemistry of the compound, ensuring its quality for downstream applications.

The biological evaluation of 3-fluoro-5-hydroxyisonicotinic acid has revealed its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory diseases such as arthritis and neuroinflammation. Furthermore, its ability to modulate immune responses has opened new avenues for immunotherapy research.

In conclusion, 3-fluoro-5-hydroxyisonicotinic acid stands out as a versatile molecule with diverse applications in drug discovery and chemical synthesis. Its unique structural features and biological activities make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing medical science and therapeutic development.